Cas no 1251619-08-5 (1'-(3-chlorobenzoyl)-1,6-dimethylspiro[3H-quinazoline-2,4'-piperidine]-4-one)

• Product Name: 1'-(3-chlorobenzoyl)-1,6-dimethylspiro[3H-quinazoline-2,4'-piperidine]-4-one
• CAS No: 1251619-08-5
• MF: C₂₁H₂₂ClN₃O₂
• MW: 383.871284008026
• CID: 5933412
• PubChem ID: 49666802
• Update Time: 2025-09-27

1'-(3-chlorobenzoyl)-1,6-dimethylspiro[3H-quinazoline-2,4'-piperidine]-4-one Chemical and Physical Properties

Names and Identifiers

• 1'-(3-chlorobenzoyl)-1,6-dimethylspiro[3H-quinazoline-2,4'-piperidine]-4-one
• AKOS021821969
• 1-(3-chlorobenzoyl)-1',6'-dimethyl-3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinazoline]-4'-one
• VU0625422-1
• F3406-9182
• 1-(3-chlorobenzoyl)-1',6'-dimethyl-1'H-spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one
• 1251619-08-5
• 1-(3-CHLOROBENZOYL)-1',6'-DIMETHYL-3',4'-DIHYDRO-1'H-SPIRO[PIPERIDINE-4,2'-QUINAZOLIN]-4'-ONE

• Inchi： 1S/C21H22ClN3O2/c1-14-6-7-18-17(12-14)19(26)23-21(24(18)2)8-10-25(11-9-21)20(27)15-4-3-5-16(22)13-15/h3-7,12-13H,8-11H2,1-2H3,(H,23,26)
• InChI Key： NZUDKRZJWPTMLU-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(C)C=C2)C(=O)NC21CCN(C(=O)C1=CC=CC(Cl)=C1)CC2

Computed Properties

• Exact Mass: 383.1400546g/mol
• Monoisotopic Mass: 383.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.6Ų

Additional information on 1'-(3-chlorobenzoyl)-1,6-dimethylspiro[3H-quinazoline-2,4'-piperidine]-4-one

Comprehensive Overview of 1'-(3-chlorobenzoyl)-1,6-dimethylspiro[3H-quinazoline-2,4'-piperidine]-4-one (CAS No. 1251619-08-5)

The compound 1'-(3-chlorobenzoyl)-1,6-dimethylspiro[3H-quinazoline-2,4'-piperidine]-4-one (CAS No. 1251619-08-5) is a structurally unique spirocyclic quinazoline derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular architecture combines a quinazoline core with a piperidine ring, forming a spiro junction, which is further functionalized with a 3-chlorobenzoyl group. This intricate design contributes to its potential as a versatile intermediate or active moiety in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme modulation.

In recent years, the scientific community has shown growing interest in spirocyclic compounds due to their three-dimensional complexity and enhanced binding affinity to biological targets. The 1,6-dimethyl substitution pattern in this molecule may influence its pharmacokinetic properties, such as metabolic stability and membrane permeability, making it a subject of study in medicinal chemistry optimization. Researchers are actively exploring its potential applications in neurodegenerative diseases, a hot topic given the global rise in conditions like Alzheimer's and Parkinson's.

The 3-chlorobenzoyl moiety in CAS No. 1251619-08-5 is noteworthy for its electron-withdrawing properties, which could enhance interactions with target proteins. This feature aligns with current trends in fragment-based drug design (FBDD), where small molecular fragments are optimized for selective binding. Users frequently search for terms like "spirocyclic drug candidates" or "quinazoline-based therapeutics," reflecting the demand for innovative scaffolds in precision medicine.

From a synthetic perspective, the preparation of 1'-(3-chlorobenzoyl)-1,6-dimethylspiro[3H-quinazoline-2,4'-piperidine]-4-one involves multi-step organic transformations, including cyclization and acylations. These methods are often queried in academic and industrial contexts, as evidenced by search engine data highlighting "synthetic routes for spiroquinazolines." The compound's CAS registry number (1251619-08-5) serves as a critical identifier for regulatory and procurement purposes, ensuring traceability in high-throughput screening libraries.

Environmental and green chemistry considerations are increasingly shaping compound development. While 1251619-08-5 is not classified as hazardous, its synthesis may benefit from catalytic methods to reduce waste—a priority for researchers seeking sustainable alternatives. This aligns with popular queries such as "eco-friendly synthesis of heterocycles," underscoring the intersection of molecular innovation and sustainability.

In summary, 1'-(3-chlorobenzoyl)-1,6-dimethylspiro[3H-quinazoline-2,4'-piperidine]-4-one represents a compelling case study in modern drug discovery. Its structural novelty, combined with relevance to CNS research and FBDD, positions it as a valuable entity for further investigation. As the scientific landscape evolves, compounds like this will continue to bridge gaps between chemical diversity and therapeutic potential.